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Compound of Interest

Compound Name: Omeprazole sulfide-d3

Cat. No.: B602696

This guide provides a comprehensive overview of the solubility of Omeprazole sulfide-d3 in
various organic solvents. Given the limited availability of public data for the deuterated form,
this document leverages data from its non-deuterated counterpart, Omeprazole sulfide, as a
close proxy. The underlying principle is that the substitution of three hydrogen atoms with
deuterium has a negligible effect on the compound's solubility properties. This guide is intended
for researchers, scientists, and professionals in drug development.

Overview of Solubility Data

Quantitative solubility data for Omeprazole sulfide-d3 is not extensively documented in peer-
reviewed literature, primarily because its main application is as an internal standard for
analytical purposes.[1][2][3] However, chemical suppliers provide some qualitative information.
For instance, Omeprazole sulfide-d3 is cited as being soluble in acetonitrile and chloroform.[1]

[2]

For quantitative insights, the most reliable data comes from studies on the non-deuterated
analogue, Omeprazole sulfide. A detailed study systematically measured its solubility in a
range of common organic solvents at various temperatures using the gravimetric method.[4][5]

[6]7]

Quantitative Solubility of Omeprazole Sulfide

The following table summarizes the mole fraction solubility of Omeprazole sulfide in eight
different organic solvents across a temperature range of 280.35 K to 319.65 K. The data shows
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a consistent trend where solubility increases with temperature for all tested solvents.[4][8]
Methanol, ethanol, and 95% ethanol were identified as solvents in which solubility is most
sensitive to temperature changes, making them suitable for recrystallization processes.[4] In
contrast, solubility is comparatively lower in acetone, isopropanol, and ethyl acetate.[4]

Table 1: Mole Fraction Solubility (x) of Omeprazole Sulfide in Various Organic Solvents at
Different Temperatures (K)[4][8]

Tempe 95% n- n- Ethyl
Metha Ethano Isopro  Aceton

rature Ethano Propa Butan Acetat
nol I panol e

(K) | nol ol e

280.35 0.0144 0.0075 0.0063 0.0039 0.0031 0.0016 0.0017 0.0012

284.35 0.0189 0.0099 0.0083 0.0051 0.0040 0.0021 0.0022 0.0015

288.15 0.0248 0.0129 0.0109 0.0066 0.0052 0.0027 0.0028 0.0018

292.25 0.0323 0.0169 0.0143 0.0086 0.0067 0.0035 0.0036 0.0023

296.65 0.0412 0.0219 0.0187 0.0112 0.0087 0.0045 0.0047 0.0028

300.25 0.0511 0.0272 0.0233 0.0140 0.0110 0.0057 0.0059 0.0034

303.15 0.0606 0.0324 0.0278 0.0167 0.0131 0.0068 0.0071 0.0041

307.65 0.0775 0.0416 0.0358 0.0214 0.0169 0.0088 0.0091 0.0051

311.15 0.0946 0.0509 0.0439 0.0263 0.0208 0.0108 0.0112 0.0062

315.15 0.1151 0.0624 0.0540 0.0323 0.0256 0.0133 0.0138 0.0075

319.65 0.1398 0.0765 0.0665 0.0396 0.0315 0.0164 0.0170 0.0091

Data extracted from Li, Y., et al. (2013). Solubility of Omeprazole Sulfide in Different Solvents at
the Range of 280.35-319.65 K. Journal of Solution Chemistry.

Qualitative and Approximate Solubility Data

The following table summarizes qualitative and approximate solubility information gathered
from supplier technical data sheets for both Omeprazole sulfide-d3 and its non-deuterated
form.
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Table 2: Summary of Qualitative and Approximate Solubility

Compound Solvent Solubility
Omeprazole sulfide-d3 Acetonitrile Soluble[1][2]
Chloroform Soluble[1][2]
DMSO 100 mg/mL (for stock solution
preparation)[3]
Omeprazole sulfide Ethanol Approximately 2 mg/mL][9]
DMSO Approximately 1 mg/mL[9]
Dimethylformamide (DMF) Approximately 0.5 mg/mL[9]

Experimental Protocol: Gravimetric Method for
Solubility Determination

The quantitative data presented above was determined using the gravimetric method.[4][5][6]
This is a reliable and widely used technique for measuring the solubility of a solid in a liquid.

Methodology:

o Apparatus Setup: A 10 mL glass test tube equipped with a stopper and a magnetic rotor is
used as the equilibrium vessel. A constant-temperature bath with a super thermostatic water-
circulator is required to maintain precise temperature control. An analytical balance with an
uncertainty of £0.0001 g is used for all mass measurements.[4]

o Sample Preparation: A known volume (e.g., 8 mL) of the selected organic solvent is placed
into the glass test tube.[4]

» Achieving Saturation: An excess amount of Omeprazole sulfide is added to the solvent to
ensure that a saturated solution is formed, with undissolved solid remaining.[4]

» Equilibration: The test tube is sealed and submerged in the constant-temperature bath. The
solution is continuously stirred for a sufficient time (e.g., 24 hours) to ensure that solid-liquid
equilibrium is reached at the desired temperature.
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o Phase Separation: After equilibration, stirring is stopped, and the solution is left undisturbed
for several hours (e.g., 8 hours) to allow the undissolved solid to settle completely.

o Sample Withdrawal and Analysis: A carefully measured volume of the clear, saturated
supernatant is withdrawn using a pre-heated or pre-cooled syringe to prevent temperature
changes that could alter the solubility. The withdrawn sample is immediately weighed.

e Solvent Evaporation: The solvent in the weighed sample is evaporated under controlled
conditions (e.g., in a vacuum oven at a specific temperature) until a constant weight of the
dried solute is achieved.

o Calculation: The mass of the dissolved solute and the mass of the solvent are used to
calculate the mole fraction solubility at that specific temperature. The experiment is repeated
at different temperatures to generate a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of a
compound like Omeprazole sulfide-d3 using the gravimetric method.
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Workflow for Gravimetric Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b602696?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://www.medchemexpress.com/omeprazole-sulfide-d3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3843816/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3843816/
https://pubmed.ncbi.nlm.nih.gov/24319302/
https://pubmed.ncbi.nlm.nih.gov/24319302/
https://biokb.lcsb.uni.lu/publications/30925f2c-bc45-11e5-8abe-001a4ae51246
https://www.semanticscholar.org/paper/Solubility-of-Omeprazole-Sulfide-in-Different-at-of-Li-Yang/c4545b0f71928c5b95fa20fab2a75f662571dc29
https://www.semanticscholar.org/paper/Solubility-of-Omeprazole-Sulfide-in-Different-at-of-Li-Yang/c4545b0f71928c5b95fa20fab2a75f662571dc29
https://www.researchgate.net/publication/259249825_Solubility_of_Omeprazole_Sulfide_in_Different_Solvents_at_the_Range_of_28035-31965_K
https://cdn.caymanchem.com/cdn/insert/18885.pdf
https://www.benchchem.com/product/b602696#solubility-of-omeprazole-sulfide-d3-in-organic-solvents
https://www.benchchem.com/product/b602696#solubility-of-omeprazole-sulfide-d3-in-organic-solvents
https://www.benchchem.com/product/b602696#solubility-of-omeprazole-sulfide-d3-in-organic-solvents
https://www.benchchem.com/product/b602696#solubility-of-omeprazole-sulfide-d3-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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